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Compound of Interest

Compound Name: Aggreceride C

Cat. No.: B019108 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of novel compounds is paramount. This document provides a comprehensive guide to

the personal protective equipment (PPE), operational procedures, and disposal plans for

Aggreceride C, a platelet aggregation inhibitor isolated from Streptomyces. Given that a

specific Safety Data Sheet (SDS) for Aggreceride C is not readily available, this guidance is

based on the general principles of handling bioactive microbial metabolites and platelet

aggregation inhibitors.

Summary of Key Safety and Handling Parameters
The following table summarizes essential information for the safe handling of Aggreceride C.

These recommendations are based on the properties of similar compounds and general

laboratory safety protocols.
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Parameter Recommendation Source/Rationale

Physical State Solid powder
General knowledge of isolated

microbial metabolites.

Primary Hazard

Potent biological activity

(platelet aggregation inhibitor).

Potential for unknown toxicity.

[1]

Occupational Exposure Limit
Not established. Handle with

high caution.

Inferred from lack of specific

SDS.

Primary Routes of Exposure
Inhalation of powder, skin

contact, eye contact, ingestion.

General principles of handling

powdered chemical

compounds.

Engineering Controls

Use in a certified chemical

fume hood or other suitable

ventilated enclosure.

Standard practice for handling

potent compounds and fine

powders.

In case of Exposure (Skin)

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

General first aid for chemical

exposure.

In case of Exposure (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

Standard first aid for eye

exposure to chemicals.

In case of Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

Standard first aid for ingestion

of chemicals.

In case of Inhalation

Move the person to fresh air

and keep comfortable for

breathing. Seek medical

attention if symptoms occur.

Standard first aid for inhalation

of airborne powders.
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Experimental Protocol: Handling Aggreceride C
This protocol outlines the essential steps for safely handling Aggreceride C in a laboratory

setting.

1. Preparation and Pre-Handling:

Risk Assessment: Before beginning any work, perform a thorough risk assessment for the

planned experiment.

Fume Hood Preparation: Ensure the chemical fume hood is certified and functioning

correctly. The work surface should be clean and decontaminated.

Gather Materials: Assemble all necessary equipment, including microbalances, spatulas,

glassware, and solvents, within the fume hood to minimize movement in and out of the

containment area.

2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves. Change the outer pair immediately if contaminated.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A buttoned lab coat is mandatory. Consider a disposable gown for procedures with

a high risk of contamination.

Respiratory Protection: For weighing and handling the powder, a properly fitted N95 or

higher-rated respirator is recommended to prevent inhalation.

3. Weighing and Solution Preparation:

Weighing: Conduct all weighing of the powdered Aggreceride C within the chemical fume

hood on a calibrated microbalance. Use a draft shield to ensure accuracy and prevent

dissemination of the powder.

Aliquotting: If possible, use pre-aliquoted amounts to avoid repeated weighing from the stock

container.
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Dissolving: Add the solvent to the vial containing Aggreceride C slowly and carefully to

avoid splashing. Cap the vial securely before vortexing or sonicating to ensure complete

dissolution.

4. Post-Handling and Decontamination:

Decontamination: Decontaminate all surfaces and equipment that came into contact with

Aggreceride C. A 70% ethanol solution followed by a suitable laboratory disinfectant is

recommended.

PPE Removal: Remove PPE in the correct order to avoid self-contamination (outer gloves,

gown, face shield/goggles, inner gloves, respirator).

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Proper disposal of Aggreceride C and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste:

All disposable materials that have come into contact with Aggreceride C (e.g., pipette

tips, microfuge tubes, contaminated gloves, and gowns) should be collected in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste:

Solutions containing Aggreceride C should be collected in a sealed, labeled hazardous

chemical waste container. Do not pour down the drain.

Sharps:

Needles, syringes, and other contaminated sharps must be disposed of in a designated

sharps container.

Waste Pickup:
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Follow your institution's guidelines for the disposal of hazardous chemical and biological

waste.

Visualizing Safe Handling and Potential Mechanism
To further aid in the understanding of the necessary precautions and the compound's biological

context, the following diagrams are provided.
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Caption: Experimental workflow for the safe handling of Aggreceride C.
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Caption: Generalized platelet aggregation pathway with the hypothetical action of Aggreceride
C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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